5-Chloro-1,1,1-trimethoxypentane

• Molecular Formula: C8H17ClO3
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 5-chloro-1,1,1-trimethoxypentane
• InChI: InChI=1S/C8H17ClO3/c1-10-8(11-2,12-3)6-4-5-7-9/h4-7H2,1-3H3
• InChI Key: UHDAOSQTFFOKOK-UHFFFAOYSA-N
• SMILES: COC(CCCCCl)(OC)OC
• synonyms: 5-Chloro-1,1,1-triMethoxypentane
• CAS No.: 143556-37-0

Description

5-Chloro-1,1,1-trimethoxypentane (CTMP) is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. CTMP is a member of the family of cathinone derivatives, which are known for their stimulant properties.

Mechanism of Action

5-Chloro-1,1,1-trimethoxypentane exerts its effects by inhibiting the reuptake of monoamine neurotransmitters, which leads to an increase in their extracellular concentrations. This results in an increase in neurotransmitter signaling, which can lead to increased alertness, attention, and mood elevation.
Biochemical and Physiological Effects:
This compound has been shown to increase locomotor activity and induce hyperthermia in rodents. It has also been found to increase dopamine release in the striatum, which is a region of the brain that is involved in reward and motivation. This compound has been shown to have a longer duration of action compared to other cathinone derivatives, which makes it a potential candidate for the development of long-acting drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Chloro-1,1,1-trimethoxypentane in laboratory experiments is its potency and selectivity for monoamine transporters. This makes it a useful tool for studying the role of monoamine neurotransmitters in various physiological processes. However, one limitation of using this compound is its potential for abuse. It is important to handle this compound with caution and follow proper safety protocols.

Future Directions

There are several future directions for research on 5-Chloro-1,1,1-trimethoxypentane. One area of interest is the development of long-acting drugs based on this compound. Another area of interest is the potential use of this compound in the treatment of neurological disorders, such as ADHD and depression. Further research is needed to fully understand the pharmacological properties of this compound and its potential applications in medicine.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. It exhibits potent inhibitory activity against monoamine transporters and has been studied for its potential use in the treatment of various neurological disorders. This compound has several advantages for laboratory experiments, but caution must be taken due to its potential for abuse. There are several future directions for research on this compound, including the development of long-acting drugs and the potential use in medicine.

Synthesis Methods

The synthesis of 5-Chloro-1,1,1-trimethoxypentane involves the reaction of 5-chlorovaleraldehyde with paraformaldehyde and methanol in the presence of hydrochloric acid. The resulting product is then purified through recrystallization. This method has been described in detail by several research articles.

Scientific Research Applications

5-Chloro-1,1,1-trimethoxypentane has been studied for its potential applications in medicinal chemistry. It has been found to exhibit potent inhibitory activity against monoamine transporters, including dopamine, norepinephrine, and serotonin transporters. This makes it a potential candidate for the development of drugs for the treatment of various neurological disorders, including attention deficit hyperactivity disorder (ADHD) and depression.